Cas no 22131-82-4 (2,2-Dimethyl-propionic acid 6-methyl-2-oxo-2H-pyran-4-yl ester)

• Product Name: 2,2-Dimethyl-propionic acid 6-methyl-2-oxo-2H-pyran-4-yl ester
• CAS No: 22131-82-4
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 5174509
• Update Time: 2026-03-04

2,2-Dimethyl-propionic acid 6-methyl-2-oxo-2H-pyran-4-yl ester Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-propionic acid 6-methyl-2-oxo-2H-pyran-4-yl ester
• 6-Methyl-2-oxo-2H-pyran-4-yl pivalate
• Propanoic acid, 2,2-dimethyl-, 6-methyl-2-oxo-2H-pyran-4-yl ester

• Inchi： 1S/C11H14O4/c1-7-5-8(6-9(12)14-7)15-10(13)11(2,3)4/h5-6H,1-4H3
• InChI Key： YHABHJFDGFKWCE-UHFFFAOYSA-N
• SMILES： C(OC1C=C(C)OC(=O)C=1)(=O)C(C)(C)C

2,2-Dimethyl-propionic acid 6-methyl-2-oxo-2H-pyran-4-yl ester Security Information

• Storage Condition：(BD624277)

Additional information on 2,2-Dimethyl-propionic acid 6-methyl-2-oxo-2H-pyran-4-yl ester

Introduction to 2,2-Dimethyl-propionic acid 6-methyl-2-oxo-2H-pyran-4-yl ester (CAS No. 22131-82-4)

2,2-Dimethyl-propionic acid 6-methyl-2-oxo-2H-pyran-4-yl ester, also known by its CAS number 22131-82-4, is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a 2,2-dimethylpropionic acid moiety and a 6-methyl-2-oxo-2H-pyran-4-yl ester group. The combination of these functional groups endows the compound with distinct chemical and biological properties, making it a valuable component in various research and industrial processes.

The molecular formula of 2,2-Dimethyl-propionic acid 6-methyl-2-oxo-2H-pyran-4-yl ester is C₁₃H₁₈O₄, and its molecular weight is approximately 238.3 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it suitable for use in a variety of synthetic reactions and analytical techniques.

In recent years, significant advancements in the field of organic synthesis have led to the development of novel methods for the preparation of 2,2-Dimethyl-propionic acid 6-methyl-2-oxo-2H-pyran-4-yl ester. One such method involves the condensation of 6-methyltetrahydropyran-2-one with 2,2-dimethylpropionic acid chloride in the presence of a base. This reaction yields high purity products with excellent yields, making it an attractive option for large-scale production.

The biological activity of 2,2-Dimethyl-propionic acid 6-methyl-2-oxo-2H-pyran-4-yl ester has been the subject of extensive research. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that 2,2-Dimethyl-propionic acid 6-methyl-2-oxo-2H-pyran-4-yl ester effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that the compound could be used to treat inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, 2,2-Dimethyl-propionic acid 6-methyl-2-o xo - 4 - yl ester has also been investigated for its potential as an antioxidant. Research has shown that the compound can scavenge free radicals and protect cells from oxidative damage. This property makes it a valuable component in formulations designed to prevent or mitigate oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders.

In the pharmaceutical industry, 2,2-Dimethyl-propionic acid 6-methyl-2-o xo - 4 - yl ester is often used as an intermediate in the synthesis of more complex molecules. Its reactivity and stability make it an ideal building block for constructing larger molecules with specific biological activities. For example, it can be used to synthesize prodrugs that are activated in specific tissues or under certain physiological conditions, enhancing their therapeutic efficacy while minimizing side effects.

The environmental impact of 2,2-Dimethyl-propionic acid 6-methyl-o xo - 4 - yl ester has also been studied to ensure its safe use in various applications. Research has shown that the compound is biodegradable and does not accumulate in the environment over time. This characteristic makes it an environmentally friendly alternative to other organic compounds that may pose long-term ecological risks.

In conclusion, 2,2-Dimethyl-propionic acid 6-methyl-o xo - 4 - yl ester (CAS No. 2131-85-7)) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and biological properties make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses and benefits of this compound, its importance in various scientific fields is likely to grow even further.